BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Fluoro-3-
phenoxybenzaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-Fluoro-2-phenoxybenzaldehyde
CAS No.: 887267-45-0
Cat. No.: B3031947
Get Quote
. J

A Note on Isomeric Specificity: This guide focuses on 4-Fluoro-3-phenoxybenzaldehyde, as
extensive research and documentation are available for this isomer. Information regarding 4-
Fluoro-2-phenoxybenzaldehyde is not readily available in the public domain, suggesting it is
a less common or novel compound. It is presumed that the intended topic of interest is the
widely utilized 4-Fluoro-3-phenoxybenzaldehyde.

Introduction

4-Fluoro-3-phenoxybenzaldehyde is a versatile aromatic compound that has garnered
significant attention in various scientific and industrial sectors.[1] Its unique molecular
architecture, featuring a fluorine atom and a phenoxy group on a benzaldehyde scaffold,
imparts a favorable combination of reactivity, stability, and solubility.[1] The presence of the
fluorine atom is particularly noteworthy, as its incorporation into organic molecules is a well-
established strategy in medicinal chemistry to enhance metabolic stability and binding affinity of
drug candidates.[2] The phenoxy group provides a flexible backbone for further chemical
modifications, making it a valuable building block in the synthesis of complex organic
molecules.[1][2]
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This technical guide provides a comprehensive overview of the chemical and physical
properties, established synthesis protocols, key applications, and safety considerations for 4-
Fluoro-3-phenoxybenzaldehyde, tailored for researchers, scientists, and professionals in drug
development and materials science.

Physicochemical Properties

4-Fluoro-3-phenoxybenzaldehyde can exist as either a colorless to light orange/yellow clear
liquid or a white to pale yellow crystalline powder, indicating its melting point is near ambient
temperature.[2] It possesses a characteristic aromatic aldehyde odor.[3]

A summary of its key physicochemical properties is presented in the table below:

Property Value
Molecular Formula C13HoFO2
Molecular Weight 216.21 g/mol [2][3][4]
CAS Number 68359-57-9[3]
Colorless to light orange/yellow clear liquid or
Appearance . .
white to pale yellow crystalline powder[2][3]
Density 1.2091 -1.23 g/mL at 25 °C
Melting Point 70-75 °C[2][3]
Boiling Point 135 °C at 2 mmHg; 102-104 °C at 0.1 mmHg[2]
. Soluble in ethanol, acetone, and DMSO;
Solubility ) )
insoluble in water[2][3]
Refractive Index (n20/D) 1.58 - 1.5830
Flash Point > 110 °C (> 230 °F)[2]

Synthesis of 4-Fluoro-3-phenoxybenzaldehyde

The synthesis of 4-Fluoro-3-phenoxybenzaldehyde is a multi-step process that typically begins
with the bromination of 4-fluorobenzaldehyde. The resulting 3-bromo-4-fluorobenzaldehyde is
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then protected as an acetal, followed by a copper-catalyzed Ullmann condensation with sodium
phenolate. The final step involves the acidic hydrolysis of the acetal to yield the desired
product.

Synthetic Workflow

Ulimann Condensation Acid Hydrolysis
3-Bromo-4-fluorobenzaldehyde Sodium Phenolate + Cu Catalyst 4-Fluoro-3-phenoxybenzaldehyde HCI, Ethanol, Water)
cetal

3-Bromo-4-fluorobenzaldehyde 4-Fluoro-3-phenoxybenzaldehyde

ethylene acetal ethylene acetal

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Fluoro-3-phenoxybenzaldehyde.

Experimental Protocol: Synthesis from 2-(3-Phenoxy-4-
fluorophenyl)-1,3-dioxolane

This protocol outlines the final deprotection step to yield 4-Fluoro-3-phenoxybenzaldehyde.
Materials:

e 4-Fluoro-3-phenoxy-benzaldehyde ethyleneacetal (26 g, 0.1 mol)

o Ethanol (60 ml)

o Water (20 ml)

e Concentrated Hydrochloric Acid (1 ml)

e Toluene (100 ml)

e Sodium Sulphate

Procedure:

e A solution of 26 g (0.1 mol) of 4-fluoro-3-phenoxy-benzaldehyde ethyleneacetal in 60 ml of
ethanol, 20 ml of water, and 1 ml of concentrated hydrochloric acid is prepared.[5][6]

e The solution is stored at room temperature for 3 hours.[6]
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e The ethanol is then distilled off under vacuum.[6]
e 100 ml of toluene is added to the residue.[6]

o The water is separated off, and the organic phase is washed twice with 50 ml of water each
time.[6]

e The organic phase is dried over sodium sulphate and then evaporated in vacuo.[6]

e The residue is distilled under vacuum to obtain 4-fluoro-3-phenoxy-benzaldehyde as a
colorless oil.[6]

This procedure yields approximately 19.6 g (91% of theory) of the final product with a boiling
point of 102°-104° C./0.1 mm Hg.[6]

Applications in Research and Drug Development

4-Fluoro-3-phenoxybenzaldehyde is a pivotal intermediate in several industrial and research
sectors due to its versatile chemical nature.

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of
pharmaceuticals, particularly those with anti-inflammatory and analgesic properties.[1][2] The
4-fluoro-3-phenoxyphenyl moiety is incorporated into molecular frameworks to explore new
structure-activity relationships and develop novel therapeutic agents, including kinase
inhibitors and antiviral compounds.[2][3]

o Agrochemicals: The compound is utilized in the formulation of herbicides and insecticides.[1]
[2] Its structure contributes to the efficacy of the final products, aiding in better crop
management.[1][2] 4-Fluoro-3-phenoxybenzaldehyde is an intermediate for the production of
pyrethroid insecticides.[7]

» Material Science: It acts as a precursor in the production of specialty polymers and liquid
crystal materials, contributing to enhanced thermal and chemical resistance.[1][2] It is also
used as a reactant in the preparation of ring-disubstituted propyl cyano(phenyl)propenoates
for copolymerization with styrene.[2]
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e Other Industrial Uses: Its properties make it a valuable component in the manufacturing of
dyes, fragrances, and other fine chemicals.[1][2]

Logical Relationship of Applications

4-Fluoro-3-phenoxybenzaldehyde
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Caption: Applications of 4-Fluoro-3-phenoxybenzaldehyde.

Safety and Handling

4-Fluoro-3-phenoxybenzaldehyde is classified as harmful if swallowed and causes serious eye
irritation.[4] It is important to handle this chemical with appropriate personal protective
equipment in a well-ventilated area.

GHS Hazard Information:

Pictogram: Irritant[2][4]

Signal Word: Warning[2][4]

Hazard Statements:
o H302: Harmful if swallowed.[4]

o H319: Causes serious eye irritation.[4]

Precautionary Statements:
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o P264: Wash skin thoroughly after handling.[8]

o P270: Do not eat, drink or smoke when using this product.[8]

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell. Rinse mouth.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[4]

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[8]

In case of eye contact: Flush eyes with water as a precaution.[8]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[8]

Storage: Store in a cool, dark place, preferably below 15°C. It is recommended to store under
an inert gas as the compound can be air-sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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